N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide
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Overview
Description
N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide, also known as CPP-ACP, is a compound that has been extensively studied for its potential applications in dental care. This compound has been shown to have a number of beneficial effects on oral health, including the ability to prevent tooth decay and promote remineralization of enamel. In
Scientific Research Applications
N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide has been extensively studied for its potential applications in dental care. One of the most promising applications of N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide is its ability to prevent tooth decay. Studies have shown that N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide can help to remineralize enamel, which can prevent the formation of cavities. Additionally, N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide has been shown to have antimicrobial properties, which can help to reduce the risk of bacterial infections in the mouth.
Mechanism of Action
The mechanism of action of N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide is complex and involves a number of different processes. One of the key mechanisms of action is the ability of N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide to bind to tooth enamel and promote remineralization. N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide also has the ability to inhibit the growth of certain bacteria that are known to contribute to tooth decay.
Biochemical and Physiological Effects
N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide has a number of biochemical and physiological effects on the body. One of the most significant effects is its ability to promote remineralization of tooth enamel. N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide also has antimicrobial properties, which can help to reduce the risk of bacterial infections in the mouth. Additionally, N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide has been shown to have anti-inflammatory properties, which can help to reduce inflammation in the gums.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide in lab experiments is its well-documented synthesis method. This makes it easy to obtain and use in experiments. Additionally, N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide has been extensively studied, which means that there is a large body of scientific literature available on its properties and potential applications. However, one limitation of using N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide in lab experiments is that it can be difficult to obtain in large quantities, which can limit its use in certain types of experiments.
Future Directions
There are a number of future directions for research on N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide. One area of research that is particularly promising is the development of new formulations of N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide that are more effective at promoting remineralization of tooth enamel. Additionally, there is a need for more research on the long-term effects of using N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide in dental care. Finally, there is a need for more research on the potential applications of N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide in other areas of medicine, such as wound healing and drug delivery.
Conclusion
In conclusion, N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide is a compound that has a number of potential applications in dental care. Its ability to promote remineralization of tooth enamel and inhibit the growth of certain bacteria make it a promising candidate for the prevention of tooth decay. While there are some limitations to using N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide in lab experiments, its well-documented synthesis method and extensive scientific literature make it an attractive option for researchers. There are a number of future directions for research on N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide, and it is likely that this compound will continue to be an important area of study in the years to come.
Synthesis Methods
N-(4-{[(cyclopropylmethyl)(propyl)amino]methyl}phenyl)acetamide is synthesized through a multi-step process that involves the reaction of various chemical reagents. The final product is a white crystalline powder that is soluble in water. The synthesis method has been well-documented in the scientific literature, and several variations of the method have been developed.
properties
IUPAC Name |
N-[4-[[cyclopropylmethyl(propyl)amino]methyl]phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O/c1-3-10-18(11-14-4-5-14)12-15-6-8-16(9-7-15)17-13(2)19/h6-9,14H,3-5,10-12H2,1-2H3,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQSFWBBHBJYTEX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CC1CC1)CC2=CC=C(C=C2)NC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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